Cas no 891124-30-4 (4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891124-30-4
• MF: C₂₁H₂₂FN₃O₅
• MW: 415.414888858795
• CID: 6479569
• Update Time: 2025-10-12

4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-fluoro-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C21H22FN3O5/c1-4-27-16-11-14(12-17(28-5-2)18(16)29-6-3)20-24-25-21(30-20)23-19(26)13-7-9-15(22)10-8-13/h7-12H,4-6H2,1-3H3,(H,23,25,26)
• InChI Key： SBWHBNULWKGSGU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• pka: 10.37±0.70(Predicted)

Additional information on 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-Fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide: A Promising Compound in Medicinal Chemistry

4-Fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The CAS number 891124-30-4 corresponds to this compound, which is characterized by a benzamide moiety linked to a 1,3,4-oxadiazol ring system. The 4-fluoro substituent on the benzene ring, along with the 3,4,5-triethoxyphenyl group attached to the oxadiazol ring, contributes to its distinct pharmacological profile. Recent studies have highlighted the compound's potential in modulating cellular signaling pathways and its ability to interact with key targets in disease-related mechanisms.

The 1,3,4-oxadiazol ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a critical structural component of this compound. This ring system is known for its stability and versatility in pharmaceutical applications. The 3,4,5-triethoxyphenyl group, which is connected to the oxadiazol ring via a 5-position, introduces hydrophobic and steric properties that may influence the compound's bioavailability and target specificity. The 4-fluoro substitution on the benzene ring further enhances the compound's electronic properties, potentially affecting its reactivity and interactions with biological macromolecules.

Recent advancements in drug discovery have emphasized the importance of heterocyclic compounds in the development of therapeutics for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The benzamide moiety in 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is particularly noteworthy, as it is a common scaffold in many clinically relevant drugs. The oxadiazol ring, when combined with benzamide, may offer unique opportunities for designing molecules with dual-targeting capabilities. For instance, studies have shown that oxadiazol-based compounds can modulate the activity of proteins involved in cell proliferation and apoptosis, making them attractive candidates for anticancer research.

One of the most intriguing aspects of 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is its potential to interact with receptor tyrosine kinases, which are implicated in various pathological processes. The 3,4,5-triethoxyphenyl group may serve as a molecular anchor for binding to specific receptor sites, while the fluorine atom on the benzene ring could modulate the compound's hydrophobicity and lipophilicity. These properties are crucial for optimizing the compound's cell permeability and target engagement. Recent computational models have suggested that the fluorine substitution enhances the compound's binding affinity to certain receptors, which could be leveraged to improve its therapeutic efficacy.

Emerging research in drug design has also highlighted the role of fluorinated compounds in enhancing metabolic stability and reducing off-target effects. The 4-fluoro substituent in 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may contribute to its metabolic resistance, allowing it to remain active in the body for extended periods. This characteristic is particularly valuable for chronic disease management, where long-term therapeutic effects are required. Additionally, the triethoxyphenyl group may impart lipophilic properties that facilitate the compound's membrane penetration, enabling it to reach intracellular targets more effectively.

The oxadiazol ring system in this compound is also of interest due to its ability to form hydrogen bonds with proteins and nucleic acids. This property could be exploited to design molecules that target DNA or RNA for therapeutic purposes. For example, oxadiazol-based compounds have been explored for their potential to inhibit RNA polymerase activity, which is a critical step in the replication of viruses and cancer cells. The 3,4,5-triethoxyphenyl group may further enhance the compound's hydrogen-bonding capacity, allowing it to interact with multiple biological targets simultaneously.

Recent studies on fluorinated heterocycles have demonstrated their potential in anti-inflammatory and antioxidant applications. The 4-fluoro substitution in 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may contribute to its anti-inflammatory properties by modulating cyclooxygenase (COX) and lipoxygenase (LOX) pathways. These enzymes are key regulators of inflammatory responses, and their inhibition can lead to reduced inflammation and oxidative stress. The triethoxyphenyl group may also play a role in scavenging free radicals, further supporting the compound's antioxidant activity.

Another area of interest is the antimicrobial potential of 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. The fluorine atom may enhance the compound's ability to disrupt bacterial cell membranes, while the oxadiazol ring could interfere with protein synthesis in microbial organisms. This dual mechanism of action makes the compound a promising candidate for the development of broad-spectrum antibiotics, especially in the face of increasing antimicrobial resistance. Recent in vitro studies have shown that this compound exhibits bactericidal activity against several Gram-positive and Gram-negative bacterial strains.

The benzamide moiety in this compound is also relevant to its antitumor properties. Benzamide derivatives are known to inhibit proteasome activity, which is essential for the degradation of misfolded proteins and the regulation of cell cycle progression. By disrupting proteasome function, 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide may induce apoptosis in cancer cells and inhibit tumor growth. Additionally, the oxadiazol ring may contribute to the compound's ability to modulate mitochondrial function, further enhancing its anticancer effects.

Recent advances in drug delivery systems have also raised the possibility of using 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide in targeted therapies. The fluorine substitution and triethoxyphenyl group may allow the compound to be conjugated with nanoparticles or liposomes, enabling its delivery to specific tissues or cells. This approach could significantly improve the therapeutic index of the compound by minimizing systemic toxicity and maximizing target-specific effects.

In conclusion, 4-fluoro-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising candidate in the development of novel therapeutics. Its unique structural features, including the benzamide, oxadiazol, fluorine, and triethoxyphenyl groups, contribute to its potential applications in anti-inflammatory, antioxidant, antimicrobial, and anticancer therapies. As research in medicinal chemistry continues to evolve, further studies on this compound may provide valuable insights into its mechanisms of action and therapeutic potential.